Cas no 72844-93-0 (Carbamic acid, [2-(3-methyl-2-butenyl)phenyl]-, ethyl ester)

• Product Name: Carbamic acid, [2-(3-methyl-2-butenyl)phenyl]-, ethyl ester
• CAS No: 72844-93-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 543376
• PubChem ID: 12630566
• Update Time: 2025-04-19

Carbamic acid, [2-(3-methyl-2-butenyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(3-methyl-2-butenyl)phenyl]-, ethyl ester
• ethyl N-[2-(3-methylbut-2-enyl)phenyl]carbamate
• 72844-93-0
• Ethyl [2-(3-methylbut-2-en-1-yl)phenyl]carbamate
• DTXSID70504989

• Inchi： 1S/C14H19NO2/c1-4-17-14(16)15-13-8-6-5-7-12(13)10-9-11(2)3/h5-9H,4,10H2,1-3H3,(H,15,16)
• InChI Key： RIXJNPRHAMMGSN-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1C=CC=CC=1C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 233.14167
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33